Cas no 2228254-11-1 (1-(2,6-dichloropyridin-4-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(2,6-dichloropyridin-4-yl)-N-methylcyclopropan-1-amine
• CAS No: 2228254-11-1
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• CID: 6330451
• PubChem ID: 165796927
• Update Time: 2025-06-10

1-(2,6-dichloropyridin-4-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloropyridin-4-yl)-N-methylcyclopropan-1-amine
• EN300-1977991
• 2228254-11-1

• Inchi： 1S/C9H10Cl2N2/c1-12-9(2-3-9)6-4-7(10)13-8(11)5-6/h4-5,12H,2-3H2,1H3
• InChI Key： MVDLGMFULQYJNW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C1(CC1)NC

Computed Properties

• Exact Mass: 216.0221037g/mol
• Monoisotopic Mass: 216.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(2,6-dichloropyridin-4-yl)-N-methylcyclopropan-1-amine

1-(2,6-Dichloropyridin-4-yl)-N-methylcyclopropan-1-amine: A Comprehensive Overview

The compound CAS No. 2228254-11-1, also known as 1-(2,6-dichloropyridin-4-yl)-N-methylcyclopropan-1-amine, is a highly specialized organic compound with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intriguing properties and potential for innovative applications. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research advancements related to this compound.

The molecular structure of 1-(2,6-dichloropyridin-4-yl)-N-methylcyclopropan-1-amine is characterized by a cyclopropane ring fused with a pyridine ring, which introduces significant strain and reactivity into the molecule. The presence of two chlorine atoms at the 2 and 6 positions of the pyridine ring further enhances its electronic properties, making it a valuable substrate for various chemical transformations. Recent studies have highlighted the importance of such strained ring systems in drug design and catalysis, underscoring the potential of this compound in biomedical and industrial contexts.

The synthesis of CAS No. 2228254-11-1 typically involves multi-step organic reactions, often employing transition metal catalysts to achieve high yields and selectivity. Researchers have recently explored novel methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis techniques, to streamline the production process. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production, making this compound more accessible for commercial applications.

In terms of applications, 1-(2,6-dichloropyridin-4-yl)-N-methylcyclopropan-1-amine has demonstrated remarkable potential in several areas. In the pharmaceutical industry, its unique electronic properties make it an ideal candidate for designing bioactive molecules with specific pharmacokinetic profiles. Recent studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities, suggesting its role as a lead compound in drug discovery programs.

Beyond pharmacology, this compound has also found applications in agrochemicals and materials science. Its ability to act as a precursor for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), has been extensively explored in recent research. These materials hold great promise for gas storage, catalysis, and sensing technologies, further highlighting the versatility of this compound.

Recent research advancements have significantly expanded our understanding of CAS No. 2228254-11-1. For instance, studies utilizing computational chemistry tools have provided insights into its electronic structure and reactivity patterns at an unprecedented level of detail. Additionally, experimental investigations have revealed novel reaction pathways involving this compound, opening up new avenues for its utilization in chemical synthesis.

In conclusion, 1-(2,6-dichloropyridin-4-yl)-N-methylcyclopropan-1-amine stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile properties, and wide-ranging applications position it as a key player in various scientific disciplines. As research continues to uncover new facets of this compound's potential, it is poised to make even greater contributions to science and technology in the years to come.